Cas no 50764-49-3 (2-Octanethiol, (S)-)
2-Octanethiol, (S)- structure
Product Name:2-Octanethiol, (S)-
CAS No:50764-49-3
MF:C8H18S
MW:146.293521404266
CID:364103
PubChem ID:12397216
Update Time:2025-04-19
2-Octanethiol, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Octanethiol, (S)-
- (2S)-OCTANE-2-THIOL
- 50764-49-3
- (s)-octane-2-thiol
- DTXSID50496277
- SCHEMBL11118228
-
- Inchi: 1S/C8H18S/c1-3-4-5-6-7-8(2)9/h8-9H,3-7H2,1-2H3/t8-/m0/s1
- InChI Key: BZXFEMZFRLXGCY-QMMMGPOBSA-N
- SMILES: S[C@@H](C)CCCCCC
Computed Properties
- Exact Mass: 146.11304
- Monoisotopic Mass: 146.11292175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 52.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 1Ų
Experimental Properties
- PSA: 0
2-Octanethiol, (S)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
50764-49-3 (2-Octanethiol, (S)-) Related Products
- 1633-90-5(hexane-3-thiol)
- 24330-52-7(1,3-Butanedithiol)
- 1679-07-8(Cyclopentanethiol)
- 3001-66-9(2-Octanethiol)
- 2084-19-7(pentane-2-thiol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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